Cas no 136802-77-2 (1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 136802-77-2
• MF: C₁₅H₁₂N₂S
• MW: 252.334181785583
• MDL: MFCD08728073
• CID: 3083133
• PubChem ID: 807871
• Update Time: 2025-05-19

1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,5-Diphenyl-1H-imidazole-2-thiol
• 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione
• 1H-imidazole-2-thiol, 1,5-diphenyl-
• 1,5-diphenyl-4-imidazoline-2-thione
• F2964-3860
• AB00517058-03
• 136802-77-2
• AB90000
• EN300-12616
• AKOS015957702
• BDBM33101
• HMS1781F14
• ALBB-026006
• SCHEMBL17446071
• MLS000575129
• 1,5-diphenylimidazole-2-thione
• UNM-0000306197
• SMR000196363
• WVWPIDMVMOHYEG-UHFFFAOYSA-N
• STK329983
• 1,5-diphenyl-1,3-dihydro-2H-imidazole-2-thione
• MFCD01429052
• 1,5-Diphenyl-1H-imidazol-2-yl hydrosulfide #
• AE-580/00299009
• 1,5-diphenyl-3H-imidazole-2-thione
• G21893
• CHEMBL1559306
• HMS2326E17
• UNM000011093901
• 3,4-diphenyl-1H-imidazole-2-thione
• SCHEMBL8656696
• BBL002973
• Imidazole-2-thiol, 1,5-diphenyl-
• VS-01279
• CS-0208345
• cid_807871
• AKOS001076200
• Z85922609
• 863-221-9

• MDL： MFCD08728073
• Inchi： 1S/C15H12N2S/c18-15-16-11-14(12-7-3-1-4-8-12)17(15)13-9-5-2-6-10-13/h1-11H,(H,16,18)
• InChI Key： WVWPIDMVMOHYEG-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.07211956g/mol
• Monoisotopic Mass: 252.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione

Introduction to 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 136802-77-2)

1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione, identified by the Chemical Abstracts Service Number (CAS No.) 136802-77-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the imidazole-thione class, which is well-documented for its broad spectrum of biological activities. The presence of phenyl groups at the 1 and 5 positions enhances its molecular complexity and potential for interaction with biological targets, making it a promising candidate for further research and development.

The structural framework of 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione consists of a central imidazole ring modified with a thione group at the 2-position and phenyl substituents at the 1 and 5 positions. This configuration not only contributes to its distinct chemical reactivity but also influences its pharmacological profile. The thione group is known to exhibit redox-active properties, which can be exploited in the design of bioactive molecules capable of modulating cellular processes.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their versatility and efficacy in drug discovery. 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. Its ability to interact with biological macromolecules such as proteins and enzymes makes it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione is its potential as a lead compound for drug development. Researchers have explored its derivatives to identify more potent and selective analogs with improved pharmacokinetic properties. The phenyl groups at the 1 and 5 positions provide opportunities for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets.

The synthesis of 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and thiolation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound’s potential.

From a computational chemistry perspective, 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding affinity and mode of action, which are crucial for rational drug design. The integration of experimental data with computational predictions has enhanced our understanding of how this compound interacts with proteins and enzymes involved in disease pathways.

The pharmacological evaluation of 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit key enzymes associated with inflammatory responses and cancer cell proliferation. Additionally, preliminary in vivo studies suggest that this compound exhibits promising therapeutic effects without significant toxicity. These findings have laid the groundwork for further clinical investigations to assess its efficacy in treating human diseases.

The future direction of research on 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione includes exploring its mechanism of action in greater detail and identifying new derivatives with enhanced bioactivity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. The development of innovative synthetic strategies will also play a crucial role in optimizing this compound’s pharmacological profile.

In conclusion, 1,5-diphenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 136802-77-2) represents a fascinating example of how structural modifications can influence biological activity. Its unique properties make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, 1,5-diphenyl - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- ------------------------------ hydro--imidazole--thione is poised to make significant contributions to the field of medicinal chemistry.